![molecular formula C16H20N2O4 B567082 2-Allyl-1-(tert-butoxycarbonyl)-2,3-dihydro-1H-benzo[d]imidazole-2-carboxylic acid CAS No. 1255574-64-1](/img/structure/B567082.png)
2-Allyl-1-(tert-butoxycarbonyl)-2,3-dihydro-1H-benzo[d]imidazole-2-carboxylic acid
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Overview
Description
“2-Allyl-1-(tert-butoxycarbonyl)-2,3-dihydro-1H-benzo[d]imidazole-2-carboxylic acid” is a complex organic compound. It contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . The tert-butoxycarbonyl (BOC) group is a protecting group used in organic synthesis .
Molecular Structure Analysis
The molecular structure of this compound is complex, with multiple functional groups. It contains an imidazole ring, a carboxylic acid group, and a tert-butoxycarbonyl (BOC) group . The exact structure would need to be determined through methods such as X-ray crystallography or NMR spectroscopy.Chemical Reactions Analysis
The chemical reactions involving this compound would likely be influenced by its functional groups. The BOC group can be removed with strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol . The carboxylic acid group could undergo reactions such as esterification or amide formation.Physical and Chemical Properties Analysis
Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents . The physical and chemical properties of this specific compound would depend on its exact structure and could be determined through experimental analysis.Scientific Research Applications
Mixed Ligand Fac-Tricarbonyl Complexes
A study by Mundwiler et al. (2004) explored mixed ligand fac-tricarbonyl complexes using various ligands, including 1H-imidazole-4-carboxylic acid and related compounds. This research focused on labeling bioactive molecules and the influence of the second ligand on the physico-chemical properties of the conjugate. The compounds demonstrated potential for applications in medical imaging and drug development (Mundwiler et al., 2004).
Antioxidant and Antimicrobial Activities
Bassyouni et al. (2012) synthesized derivatives of 1H-benzo[d]imidazole-2-carbonyl and evaluated them for antioxidant and antimicrobial activities. They found that some compounds showed high activity against Staphylococcus aureus, Salmonella typhimurium, and Candida albicans. This indicates the potential of these compounds in the development of new antimicrobial and antioxidant agents (Bassyouni et al., 2012).
Investigation of Imidazole Derivatives
Torregrosa et al. (2007) examined the isoprene-catalyzed lithiation of various 1-substituted imidazoles, leading to the preparation of functionalized imidazoles. This study provides insights into the chemical behavior of imidazole derivatives and their potential applications in organic synthesis (Torregrosa, Pastor & Yus, 2007).
Future Directions
The future directions for research on this compound could include further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its potential biological activities. Imidazole derivatives are an important class of compounds in the development of new drugs , so this compound could have potential applications in medicinal chemistry.
Properties
IUPAC Name |
3-[(2-methylpropan-2-yl)oxycarbonyl]-2-prop-2-enyl-1H-benzimidazole-2-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O4/c1-5-10-16(13(19)20)17-11-8-6-7-9-12(11)18(16)14(21)22-15(2,3)4/h5-9,17H,1,10H2,2-4H3,(H,19,20) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CRQAWJMUMHLQEO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1C2=CC=CC=C2NC1(CC=C)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20682160 |
Source
|
Record name | 1-(tert-Butoxycarbonyl)-2-(prop-2-en-1-yl)-2,3-dihydro-1H-benzimidazole-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20682160 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
304.34 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1255574-64-1 |
Source
|
Record name | 1H-Benzimidazole-1,2-dicarboxylic acid, 2,3-dihydro-2-(2-propen-1-yl)-, 1-(1,1-dimethylethyl) ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1255574-64-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(tert-Butoxycarbonyl)-2-(prop-2-en-1-yl)-2,3-dihydro-1H-benzimidazole-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20682160 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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